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Compound of Interest

Compound Name: alpha-D-sorbopyranose

Cat. No.: B12651727

An In-depth Technical Guide to alpha-D-
Sorbopyranose

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of alpha-D-sorbopyranose, a
monosaccharide of interest in various scientific and industrial fields. This document details its
chemical properties, metabolic pathways, and relevant experimental protocols, offering
valuable insights for its application in research and development.

Core Chemical and Physical Data

alpha-D-Sorbopyranose is a stereoisomer of D-sorbose, a ketohexose. While a specific CAS
Registry Number for the alpha-D-pyranose anomer is not readily available in public databases,
the broader designation for D-sorbose is commonly used.

Data Presentation: Physicochemical Properties of D-Sorbose
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Property Value Source(s)
CAS Number 3615-56-3 [11[2][3][4]
Molecular Formula CeH1206 [1112]14]
Molecular Weight 180.16 g/mol [1112][4]1[5]

(3S,4R,5R)-1,3,4,5,6-
IUPAC Name [2]
Pentahydroxyhexan-2-one

D-(+)-Sorbose, Sorbinose, D-
Synonyms [2][3]
xylo-2-Hexulose

White to almost white
Appearance _ [2]
crystalline powder

Melting Point 164 °C [3]

Note: The CAS number 3615-56-3 refers to D-sorbose. alpha-D-Sorbopyranose is a specific
cyclic form of D-sorbose.

Metabolic Pathways and Biological Significance

D-Sorbose and its derivatives are involved in various metabolic pathways, particularly in
microorganisms. Understanding these pathways is crucial for applications in biotechnology and
drug development.

Microbial Biotransformation of D-Sorbitol

In certain bacteria, such as Gluconobacter oxydans, D-sorbose can be an intermediate in the
biotransformation of D-sorbitol to L-sorbose, a key precursor in the industrial synthesis of
ascorbic acid (Vitamin C).[6][7] This process is primarily mediated by membrane-bound
dehydrogenases.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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